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Compound of Interest

Compound Name:
Methyl 5-amino-2-

hydroxybenzoate

Cat. No.: B125376 Get Quote

An In-depth Technical Guide to Methyl 5-amino-
2-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 5-amino-2-hydroxybenzoate, also known as Methyl 5-aminosalicylate, is an aromatic

organic compound with significant potential in pharmaceutical and chemical industries. As a

derivative of salicylic acid, it belongs to the aminosalicylates class of compounds. This

technical guide provides a comprehensive overview of its physical and chemical properties,

synthesis, and potential biological activities, with a focus on data relevant to research and

development.

Physical and Chemical Properties
Methyl 5-amino-2-hydroxybenzoate is typically a white to off-white crystalline solid. It is

soluble in organic solvents like ethanol and acetone but has limited solubility in water.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 93-95°C

Solubility
Soluble in ethanol, acetone;

limited in water

pH (of parent acid)
4.0-4.1 (0.8 g/L in H₂O at

20°C)

Table 2: Spectroscopic Data
Spectroscopic Technique Data Source(s)

¹H NMR (CDCl₃)

δ 3.92 ppm (3H, s, Ar-

COOCH₃); 6.85 ppm (2H, m,

Ar-H); 7.16 ppm (1H, d, J=2.73

Hz, Ar-H)

¹³C NMR

Aromatic C: ~110-150 ppm;

C=O: ~160-185 ppm; OCH₃:

~50-90 ppm

FT-IR (cm⁻¹)

O-H stretch: ~3200 (broad); C-

H (sp³): ~2955; C=O stretch:

~1680; C-O stretch: ~1300-

1100; N-H stretch: ~3400-

3200; N-H bend: ~1650-1550

Mass Spectrometry (m/z) 167 (M+), 135, 107, 79

Experimental Protocols
Synthesis of Methyl 5-amino-2-hydroxybenzoate
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A common method for the synthesis of Methyl 5-amino-2-hydroxybenzoate is the

esterification of 5-aminosalicylic acid.

Protocol:

Reaction Setup: In a 5-liter four-necked flask equipped with a reflux condenser, a dropping

funnel, a thermometer, and a mechanical stirrer, add methanol (3500 mL) and 5-

aminosalicylic acid (500 g, 3.26 mol).

Reagent Addition: While stirring, slowly add thionyl chloride (600 mL, 8.16 mol) dropwise

over approximately 2 hours, maintaining the reaction temperature between 35-40°C.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain for 15-

16 hours. The mixture will gradually turn into a brown slurry.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the

amount of 5-aminosalicylic acid is below 1.0%.

Work-up:

Distill off approximately 2000 mL of methanol at atmospheric pressure.

Remove the remaining methanol by azeotropic distillation with water (3 x 1000 mL) under

reduced pressure (200-250 mmHg) to obtain a slurry.

Pour the slurry into water (3500 mL).

Adjust the pH to 5.0 with a 25% (w/v) NaOH solution and then to 7.0-7.5 with a 20% (w/v)

Na₂CO₃ solution.

Isolation and Purification:

Filter the precipitated solid and wash with water (2 x 1000 mL).

Dry the filter cake at 65°C under reduced pressure to a constant weight to yield the final

product.

Workflow for Synthesis
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[https://www.benchchem.com/product/b125376#physical-and-chemical-properties-of-methyl-
5-amino-2-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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